Cas no 31792-49-1 (6-Methyl-2-(thiophen-2-yl)quinoline-4-carboxylic acid)

• Product Name: 6-Methyl-2-(thiophen-2-yl)quinoline-4-carboxylic acid
• CAS No: 31792-49-1
• MF: C₁₅H₁₁NO₂S
• MW: 269.318342447281
• MDL: MFCD03120601
• CID: 300036
• PubChem ID: 811774
• Update Time: 2025-04-19

6-Methyl-2-(thiophen-2-yl)quinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-2-(thiophen-2-yl)quinoline-4-carboxylic acid
• 4-Quinolinecarboxylicacid, 6-methyl-2-(2-thienyl)-
• 6-methyl-2-(2-thienyl)quinoline-4-carboxylic acid
• 6-Methyl-2-thien-2-ylquinoline-4-carboxylic acid
• 6-methyl-2-thiophen-2-ylquinoline-4-carboxylic acid
• 31792-49-1
• MFCD03120601
• Z228589376
• FT-0741158
• EN300-87019
• SCHEMBL1896825
• AKOS003307365
• Oprea1_669961
• DTXSID80355646
• SB68993
• Oprea1_358320
• VS-05463
• STK429857
• DB-028604
• BBL016673
• ALBB-000464

• MDL： MFCD03120601
• Inchi： 1S/C15H11NO2S/c1-9-4-5-12-10(7-9)11(15(17)18)8-13(16-12)14-3-2-6-19-14/h2-8H,1H3,(H,17,18)
• InChI Key： YZQFSFCRQKKUEN-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=CC(C(=O)O)=C2C=C(C)C=CC2=N1

Computed Properties

• Exact Mass: 269.05100
• Monoisotopic Mass: 269.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• Density: 1.344
• Boiling Point: 469.2°C at 760 mmHg
• Flash Point: 237.6°C
• Refractive Index: 1.693
• PSA: 78.43000
• LogP: 3.96990

6-Methyl-2-(thiophen-2-yl)quinoline-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)